Cas no 2411332-19-7 ((2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide
• CAS No: 2411332-19-7
• MF: C₁₉H₂₈N₂O₂
• MW: 316.437825202942
• CID: 5358452
• PubChem ID: 146097719
• Update Time: 2025-11-01

(2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952173376
• (2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide
• (E)-4-(Dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide

• Inchi： 1S/C19H28N2O2/c1-21(2)13-7-10-19(22)20-17-12-11-16(14-18(17)23-3)15-8-5-4-6-9-15/h4-10,16-18H,11-14H2,1-3H3,(H,20,22)/b10-7+
• InChI Key： AAGNNOPCHHJWDE-JXMROGBWSA-N
• SMILES： O(C)C1CC(C2C=CC=CC=2)CCC1NC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 389
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6

Additional information on (2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide

Introduction to Compound CAS No. 2411332-19-7: (2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide

(2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide, with the Chemical Abstracts Service (CAS) number 2411332-19-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of amides and features a unique structural combination of a dimethylamino group, a methoxy-substituted cyclohexyl ring, and a phenyl group, all attached to a conjugated butenamide backbone. The intricate molecular architecture of this compound makes it an intriguing subject for both academic research and industrial development.

The chemical structure of (2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide is characterized by its conjugated double bond system, which imparts specific electronic and steric properties. The presence of the dimethylamino group enhances the basicity and lipophilicity of the molecule, while the methoxy-substituted cyclohexyl ring provides additional steric hindrance and hydrophobicity. These features collectively contribute to the compound's unique pharmacological profile, making it a promising candidate for various therapeutic applications.

Recent studies have explored the biological activities of (2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide in different contexts. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that (2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide has also been investigated for its potential neuroprotective effects. Preclinical studies using animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and ischemic stroke. The mechanism underlying these neuroprotective effects is thought to involve the modulation of oxidative stress and the inhibition of apoptosis pathways.

The pharmacokinetic properties of (2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide have also been studied in detail. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral medication. Additionally, its low toxicity profile in preclinical studies has further enhanced its potential as a therapeutic agent.

In the realm of drug discovery, the structural diversity and functional versatility of (2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide make it an attractive scaffold for medicinal chemists. By modifying various substituents on the molecule, researchers can optimize its biological activity, selectivity, and pharmacokinetic properties. For instance, substituting different functional groups on the cyclohexyl ring or altering the length of the butenamide chain can lead to compounds with enhanced therapeutic efficacy or reduced side effects.

The synthesis of (2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide involves several well-established organic reactions, including nucleophilic substitution, condensation, and elimination steps. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating large-scale synthesis for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide in human subjects. Early-phase trials have shown promising results, with no major adverse events reported. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or drug interactions.

In conclusion, (2E)-4-(dimethylamino)-N-(2-methoxy-4-phenylcyclohexyl)but-2-enamide (CAS No. 2411332-19-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in advancing medical treatments for inflammatory diseases, neurodegenerative disorders, and other conditions.